Cas no 1630906-54-5 (tert-butyl N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate)

• Product Name: tert-butyl N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate
• CAS No: 1630906-54-5
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD27987308
• CID: 2094427
• PubChem ID: 91800899
• Update Time: 2025-05-20

tert-butyl N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-aminobicyclo[2.2.2]octan-1-yl)carbamate
• tert-butyl N-{4-aminobicyclo[2.2.2]octan-1-yl}carbamate
• I9810
• FCH2899082
• SB13297
• AK171295
• 1-(Boc-amino)-4-aminobicyclo[2.2.2]octane
• tert-butyl-N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate
• tert-butyl N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate
• Carbamic acid, N-(4-aminobicyclo[2.2.2]oct-1-yl)-, 1,1-dimethylethyl ester
• DTXSID901145307
• AS-35200
• SCHEMBL20575845
• N1-Boc-bicyclo[2.2.2]octane-1,4-diamine
• SY108741
• tert-Butyl 4-aminobicyclo[2.2.2]oct-1-ylcarbamate
• 1630906-54-5
• MFCD27987308
• CS-0040455
• A1-01574
• AKOS025289765
• tert-Butyl(4-aminobicyclo[2.2.2]octan-1-yl)carbamate
• EN300-269035
• DB-214530
• FQC90654
• Carbamic acid, N-(4-aminobicyclo(2.2.2)oct-1-yl)-, 1,1-dimethylethyl ester

• MDL： MFCD27987308
• Inchi： 1S/C13H24N2O2/c1-11(2,3)17-10(16)15-13-7-4-12(14,5-8-13)6-9-13/h4-9,14H2,1-3H3,(H,15,16)
• InChI Key： GRVKFPSOHUZDAY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC12CCC(CC1)(CC2)N)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate

Professional Introduction to Compound with CAS No. 1630906-54-5 and Product Name: Tert-butyl N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate

The compound with the CAS number 1630906-54-5 and the product name Tert-butyl N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motif, which includes a bicyclo[2.2.2]octanyl group linked to an amino-substituted carbamate, offers a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for innovative drug candidates. The bicyclo[2.2.2]octanyl moiety, a fused tricyclic system, is known for its stability and ability to mimic complex biological environments, making it an attractive component in drug design. The presence of an amino group at the 4-position of this bicyclic structure further enhances its reactivity, allowing for the introduction of various functional groups that can modulate its pharmacological properties.

The carbamate functional group in the name Tert-butyl N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate plays a crucial role in determining the compound's solubility, bioavailability, and interaction with biological targets. Carbamates are widely recognized for their ability to act as pharmacophores in various therapeutic classes, including neuroactive compounds and antiviral agents. The tert-butyl substituent at the nitrogen atom of the carbamate moiety contributes to the compound's overall stability and lipophilicity, which are critical factors in drug formulation and delivery.

Recent studies have highlighted the importance of bicyclo[2.2.2]octanyl derivatives in medicinal chemistry due to their unique conformational flexibility and potential to interact with biological macromolecules in a specific manner. For instance, derivatives of this scaffold have been investigated for their role in modulating enzyme activity and receptor binding affinity. The amino-substituted carbamate variant of this compound has shown promise in preclinical trials as a potential lead for treating neurological disorders by targeting specific neurotransmitter systems.

The synthesis of Tert-butyl N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the amino group at the 4-position of the bicyclo[2.2.2]octanyl ring is achieved through nucleophilic substitution reactions, which are carefully optimized to minimize side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these transformations.

The pharmacological profile of this compound has been extensively evaluated through both in vitro and in vivo studies. Initial experiments have demonstrated its ability to interact with target proteins with high selectivity, suggesting its potential as a lead compound for further development. Additionally, preliminary toxicity studies have shown that Tert-butyl N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate exhibits low systemic toxicity at therapeutic doses, making it a promising candidate for clinical translation.

The structural features of this compound also make it an attractive candidate for structure-based drug design (SBDD). Computational modeling techniques have been used to predict how this molecule might bind to its target receptor, providing valuable insights into its mechanism of action. These insights can guide further modifications aimed at improving potency and selectivity while minimizing off-target effects.

In conclusion, Tert-butyl N-(4-amino-1-bicyclo[2.2.2]octanyl)carbamate represents a significant advancement in medicinal chemistry with its unique structural framework and promising pharmacological properties. The combination of a stable bicyclo[2.2.2]octanyl scaffold with an appropriately positioned amino group and carbamate moiety offers a versatile platform for developing novel therapeutic agents. Continued research into this compound is warranted to fully elucidate its potential applications in human health and disease treatment.